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Compound of Interest

Compound Name: 4-Ethoxy-4-oxobutanoic acid

Cat. No.: B093570 Get Quote

Essential Safety and Handling Guide for 4-Ethoxy-4-
oxobutanoic Acid
This document provides immediate safety, handling, and disposal guidance for researchers,

scientists, and drug development professionals working with 4-Ethoxy-4-oxobutanoic acid
(CAS No. 1070-34-4). The following procedures are based on available safety data and are

intended to supplement, not replace, a comprehensive Safety Data Sheet (SDS) which should

be consulted prior to any handling.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Ethoxy-4-oxobutanoic acid is a liquid that is classified as toxic if swallowed and harmful if

inhaled.[1] It is also very toxic to aquatic life with long-lasting effects.[1] Adherence to strict

safety protocols is essential to minimize exposure and ensure a safe laboratory environment.

Summary of GHS Hazard Information:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Recommended Personal Protective Equipment (PPE):

Protection Type Recommended Equipment Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles.

Face shield.

Conforming to EN166 or

equivalent.

Skin Protection
Chemical-resistant gloves. Lab

coat.

Choose gloves based on

breakthrough time and

permeation rate for the specific

substance. Nitrile or neoprene

gloves are often suitable for

incidental contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

Follow OSHA respirator

regulations (29 CFR

1910.134).

Operational and Handling Procedures
Engineering Controls:

Work in a well-ventilated area.
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Use of a chemical fume hood is strongly recommended for all procedures involving this

substance.

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1]

Keep container tightly closed when not in use.

First Aid Measures:

Exposure Route First Aid Procedure

If Swallowed
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

In Case of Skin Contact Wash with plenty of soap and water.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Disposal Plan
Waste Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.
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This material is very toxic to aquatic life, so prevent its release into the environment.[1]

Collect spillage.[1]

It is recommended to dispose of this chemical through a licensed professional waste

disposal service.

Spill Management:

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Do not allow the spilled material to enter drains or waterways.

Visualized Workflow for Handling 4-Ethoxy-4-
oxobutanoic Acid
The following diagram outlines the logical steps for safely handling 4-Ethoxy-4-oxobutanoic
acid in a laboratory setting.
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Start: Prepare for Handling

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

Handle Chemical
(Avoid Inhalation and Contact)

Decontaminate Work Area

Dispose of Waste Properly
(Follow Regulations)

Remove PPE

Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Ethoxy-4-oxobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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